Cas no 2153718-94-4 (N-[3-(Phenylmethoxy)cyclobutyl]-2-propenamide)

• Product Name: N-[3-(Phenylmethoxy)cyclobutyl]-2-propenamide
• CAS No: 2153718-94-4
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5409219
• Update Time: 2025-10-31

N-[3-(Phenylmethoxy)cyclobutyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(Phenylmethoxy)cyclobutyl]-2-propenamide

• Inchi： 1S/C14H17NO2/c1-2-14(16)15-12-8-13(9-12)17-10-11-6-4-3-5-7-11/h2-7,12-13H,1,8-10H2,(H,15,16)
• InChI Key： PHCKCDFWVVKAFR-UHFFFAOYSA-N
• SMILES： C(NC1CC(OCC2=CC=CC=C2)C1)(=O)C=C

Experimental Properties

• Density: 1.10±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 409.4±45.0 °C(Predicted)
• pka: 14.18±0.40(Predicted)

Additional information on N-[3-(Phenylmethoxy)cyclobutyl]-2-propenamide

Research Brief on N-[3-(Phenylmethoxy)cyclobutyl]-2-propenamide (CAS: 2153718-94-4): Recent Advances and Applications

N-[3-(Phenylmethoxy)cyclobutyl]-2-propenamide (CAS: 2153718-94-4) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including neurological disorders and cancer. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and preclinical evaluations.

The compound's structure, characterized by a cyclobutyl ring substituted with a phenylmethoxy group and an acrylamide moiety, suggests its potential as a versatile scaffold for drug design. A 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in the synthesis of cyclobutane-based inhibitors targeting protein-protein interactions (PPIs) implicated in neurodegenerative diseases. Researchers employed a multi-step synthetic route to optimize the yield and purity of 2153718-94-4, demonstrating its scalability for industrial applications.

In another groundbreaking study, N-[3-(Phenylmethoxy)cyclobutyl]-2-propenamide was investigated for its role in modulating the activity of kinases involved in cancer cell proliferation. The compound exhibited selective inhibition of specific kinase isoforms, as evidenced by in vitro assays and molecular docking simulations. These findings, published in Bioorganic & Medicinal Chemistry Letters, underscore its potential as a lead compound for oncology drug development. Further pharmacokinetic studies in rodent models revealed favorable absorption and distribution profiles, though metabolic stability remains an area for optimization.

Beyond its direct therapeutic applications, 2153718-94-4 has also been explored as a chemical probe to study cyclobutane ring dynamics in biological systems. Nuclear magnetic resonance (NMR) and X-ray crystallography studies have provided insights into its conformational flexibility, which may inform the design of next-generation cyclobutane-containing therapeutics. Collaborative efforts between academic and industrial researchers are ongoing to expand the compound's utility, with several patent applications filed in 2024 covering novel derivatives and formulations.

In conclusion, N-[3-(Phenylmethoxy)cyclobutyl]-2-propenamide represents a promising candidate for further development in multiple therapeutic areas. Its synthetic accessibility, coupled with emerging biological data, positions it as a valuable tool for both drug discovery and fundamental research. Future studies should focus on addressing its metabolic limitations and exploring its efficacy in advanced disease models to translate these findings into clinical applications.